Cas no 869663-62-7 (3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol)
869663-62-7 structure
Product Name:3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol
CAS No:869663-62-7
MF:C13H17N3O
MW:231.293582677841
CID:2105670
PubChem ID:59557966
Update Time:2025-04-21
3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol
- DA-25091
- SCHEMBL1409752
- 869663-62-7
- 3-(3-t-butyl-5-amino-1H-pyrazol-1-yl)phenol
- 3-(5-amino-3-tert-butyl-pyrazol-1-yl)-phenol
- KAABRGOOVGMZFB-UHFFFAOYSA-N
-
- Inchi： 1S/C13H17N3O/c1-13(2,3)11-8-12(14)16(15-11)9-5-4-6-10(17)7-9/h4-8,17H,14H2,1-3H3
- InChI Key： KAABRGOOVGMZFB-UHFFFAOYSA-N
- SMILES： OC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N
Computed Properties
- Exact Mass: 231.137162174Da
- Monoisotopic Mass: 231.137162174Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.1Ų
3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
869663-62-7 (3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
